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Introduction

6-FAM-PEG3-Azide is a fluorescent labeling reagent widely utilized in biomedical research and
drug development. This molecule incorporates a 6-carboxyfluorescein (6-FAM) fluorophore, a
triethylene glycol (PEG3) spacer, and a terminal azide group. This combination of features
makes it an invaluable tool for the fluorescent tagging of biomolecules, particularly alkyne-
modified oligonucleotides and other macromolecules, through a highly efficient and specific
reaction known as copper(l)-catalyzed azide-alkyne cycloaddition (CUAAC), a cornerstone of
“click chemistry".[1][2][3] This guide provides an in-depth overview of the technical
specifications of 6-FAM-PEG3-Azide, detailed experimental protocols for its use, and a visual
representation of the experimental workflow.

Core Properties and Specifications

The Chemical Abstracts Service (CAS) number for 6-FAM-PEG3-Azide is 412319-45-0.[1] Key
properties of this reagent are summarized in the table below, compiled from various suppliers
and technical data sheets.
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Property Value References
CAS Number 412319-45-0 [1]

Molecular Formula C29H28N409

Molecular Weight 576.56 g/mol

Appearance White to yellow solid

Purity Typically >95% (HPLC)

Excitation Wavelength (EXx)

~496 nm

Emission Wavelength (Em)

~516 nm

Solubility

Soluble in DMSO, DMF

Storage Conditions

-20°C, protect from light

The 6-FAM fluorophore provides a bright, green fluorescence, while the hydrophilic PEG3

spacer enhances water solubility and minimizes steric hindrance between the dye and the

target biomolecule. The terminal azide group is the key functional moiety for the click chemistry

reaction.

Experimental Protocol: Fluorescent Labeling of
Alkyne-Modified Oligonucleotides

The primary application of 6-FAM-PEG3-Azide is the covalent labeling of alkyne-modified

biomolecules. The following protocol is a generalized procedure for the copper(l)-catalyzed

azide-alkyne cycloaddition (CUAAC) reaction with an alkyne-modified oligonucleotide.

Researchers should optimize the reaction conditions for their specific application.

Materials and Reagents:

» Alkyne-modified oligonucleotide
e 6-FAM-PEG3-Azide

o Copper(ll) sulfate (CuS0O4)
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e Sodium ascorbate

o Tris(benzyltriazolylmethyl)amine (TBTA) or other copper-chelating ligand
» Nuclease-free water

e Organic solvent (e.g., DMSO)

 Purification system (e.g., HPLC, ethanol precipitation)

Procedure:

e Preparation of Stock Solutions:

o Dissolve the alkyne-modified oligonucleotide in nuclease-free water to a final
concentration of 1-2 mM.

o Dissolve 6-FAM-PEG3-Azide in DMSO to a final concentration of 10 mM.
o Prepare a 20 mM stock solution of CuSO4 in nuclease-free water.

o Prepare a 100 mM stock solution of sodium ascorbate in nuclease-free water. This
solution should be freshly prepared.

o Prepare a 10 mM stock solution of TBTA in DMSO.
» Click Reaction Assembly:

o In a microcentrifuge tube, combine the following reagents in the order listed. The volumes
can be scaled as needed. This example is for a 50 pL reaction.
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Reagent Volume Final Concentration

Alkyne-modified

. . 5 uL 100 pMm
Oligonucleotide (1 mM)
6-FAM-PEG3-Azide (10 mM)  2.5uL 500 puM (5 equivalents)
CuSO4:TBTA (1:5 molar -_ 100 puM CuS04, 500 uM
ratio, premixed) H TBTA
Sodium Ascorbate (100 mM) 5uL 10 mM

| Nuclease-free Water | 32.5 uL | - |

o Note: It is recommended to premix the CuSO4 and TBTA solutions before adding them to
the reaction mixture.

e Reaction Incubation:

o Incubate the reaction mixture at room temperature for 1-4 hours. The optimal reaction time
may vary depending on the specific reactants and concentrations.

 Purification of the Labeled Oligonucleotide:

o The fluorescently labeled oligonucleotide can be purified from unreacted dye and other
reaction components using various methods, including:

» Ethanol Precipitation: Add 3 volumes of cold ethanol and 0.1 volumes of 3 M sodium
acetate (pH 5.2) to the reaction mixture. Incubate at -20°C for at least 1 hour, then
centrifuge to pellet the oligonucleotide. Wash the pellet with 70% ethanol.

» High-Performance Liquid Chromatography (HPLC): Reverse-phase HPLC is a highly
effective method for purifying and analyzing the labeled oligonucleotide.

e Characterization:

o The success of the labeling reaction can be confirmed by techniques such as:
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= UV-Vis Spectroscopy: To quantify the concentration of the oligonucleotide and the

incorporated dye.

= Mass Spectrometry (e.g., MALDI-TOF): To confirm the covalent attachment of the 6-
FAM-PEG3-Azide to the oligonucleotide.

» Fluorimetry: To measure the fluorescence properties of the labeled product.

Experimental Workflow and Signhaling Pathway
Visualization

The following diagrams illustrate the key processes involved in using 6-FAM-PEG3-Azide.
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Caption: Experimental workflow for oligonucleotide labeling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to 6-FAM-PEG3-Azide: Properties,
Applications, and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3028949/docs#a-technical-guide-to-6-fam-peg3-
azide-properties-applications-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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